Cas no 27613-35-0 (4-formyl-2-methylbenzonitrile)

4-formyl-2-methylbenzonitrile structure
4-formyl-2-methylbenzonitrile structure
Product Name:4-formyl-2-methylbenzonitrile
CAS No:27613-35-0
MF:C9H7NO
MW:145.157982110977
MDL:MFCD18394298
CID:251309
PubChem ID:45083566
Update Time:2025-04-19

4-formyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-formyl-2-methyl-
    • 4-formyl-2-methylbenzonitrile
    • Benzonitrile,4-formyl-2-methyl-(9CI)
    • 4-formyl-2-methoxyphenyl 4-chlorobenzoate
    • 4-formyl-2-methoxyphenyl p-chlorobenzoate
    • 4-formyl-2-methylbenzoic acid
    • AC1LERPS
    • ALBB-001404
    • BBL008407
    • CTK1B9396
    • Oprea1_498301
    • Oprea1_843586
    • SBB005040
    • EN300-181018
    • FT-0750515
    • XMNVHPRNQXBJDI-UHFFFAOYSA-N
    • 4-Cyano-3-methylbenzaldehyde
    • Benzonitrile, 4-formyl-2-methyl- (9CI)
    • 4-Formyl-2-methyl-benzonitrile
    • SCHEMBL1795902
    • CBA61335
    • MFCD18394298
    • CS-W000014
    • 27613-35-0
    • Z1255505718
    • AS-46373
    • AKOS024195348
    • Benzonitrile, 4-formyl-2-methyl-
    • CL9495
    • DA-07408
    • MDL： MFCD18394298
    • Inchi： 1S/C9H7NO/c1-7-4-8(6-11)2-3-9(7)5-10/h2-4,6H,1H3
    • InChI Key： XMNVHPRNQXBJDI-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=C(C#N)C(C)=C1

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 1.5

Experimental Properties

  • Boiling Point: 297.2℃ at 760 mmHg
  • PSA: 40.86

4-formyl-2-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B414910-50mg
4-formyl-2-methylbenzonitrile
 27613-35-0
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 $ 50.00 2022-06-07
TRC
B414910-100mg
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 $ 70.00 2022-06-07
TRC
B414910-500mg
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 $ 230.00 2022-06-07
Apollo Scientific
OR938761-1g
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 27613-35-0 95%
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abcr
AB481668-1 g
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 €351.40 2023-04-20
abcr
AB481668-5 g
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abcr
AB481668-10 g
4-Cyano-3-methylbenzaldehyde
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Alichem
A014000368-250mg
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 $480.00 2023-09-02
Alichem
A014000368-500mg
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 27613-35-0 97%
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Alichem
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 27613-35-0 97%
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4-formyl-2-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:27613-35-0)4-formyl-2-methylbenzonitrile
Order Number:A939948
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):1149.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:27613-35-0)4-formyl-2-methylbenzonitrile
A939948
Purity:99%
Quantity:25g
Price ($):1149.0
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